molecular formula C17H24N4 B1646852 5-Amino-2-(4-piperidinopiperidin-1-yl)benzonitrile

5-Amino-2-(4-piperidinopiperidin-1-yl)benzonitrile

Cat. No.: B1646852
M. Wt: 284.4 g/mol
InChI Key: WZUZBXNCJKSOKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Amino-2-(4-piperidinopiperidin-1-yl)benzonitrile is a useful research compound. Its molecular formula is C17H24N4 and its molecular weight is 284.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H24N4

Molecular Weight

284.4 g/mol

IUPAC Name

5-amino-2-(4-piperidin-1-ylpiperidin-1-yl)benzonitrile

InChI

InChI=1S/C17H24N4/c18-13-14-12-15(19)4-5-17(14)21-10-6-16(7-11-21)20-8-2-1-3-9-20/h4-5,12,16H,1-3,6-11,19H2

InChI Key

WZUZBXNCJKSOKQ-UHFFFAOYSA-N

SMILES

C1CCN(CC1)C2CCN(CC2)C3=C(C=C(C=C3)N)C#N

Canonical SMILES

C1CCN(CC1)C2CCN(CC2)C3=C(C=C(C=C3)N)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Subsequently, ammonium chloride (0.7 g) and iron powder (3.8 g) were added to a mixed solvent of water (30 ml) and ethanol (120 ml), and the mixture was heated to 65° C. Then, 5-nitro-2-(4-piperidinopiperidin-1-yl)benzonitrile (6.2 g) was added in parts over 20 min and the mixture was stirred at a refluxing temperature for 30 min. The reaction mixture was ice-cooled and filtrated. The solvent was evaporated under reduced pressure. To the residue was added aqueous sodium hydroxide solution and the mixture was extracted with toluene. The organic layer was washed with saturated brine and dried over anhydrous sodium sulfate, after which the solvent was evaporated under reduced pressure. Diisopropyl ether was added to the residue to allow crystallization. The crystals were recrystallized from a mixed solvent of ethyl acetate-n-hexane to give the title compound (4.8 g), melting point: 110–112° C.
Quantity
0.7 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
reactant
Reaction Step One
Name
Quantity
3.8 g
Type
catalyst
Reaction Step One
Quantity
120 mL
Type
solvent
Reaction Step One
Name
5-nitro-2-(4-piperidinopiperidin-1-yl)benzonitrile
Quantity
6.2 g
Type
reactant
Reaction Step Two

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